2-(4-methoxyphenyl)-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]acetamide
• InChI: InChI=1S/C21H24N6O2/c1-15-9-10-22-20(13-15)25-19-8-7-18(26-27-19)23-11-12-24-21(28)14-16-3-5-17(29-2)6-4-16/h3-10,13H,11-12,14H2,1-2H3,(H,23,26)(H,24,28)(H,22,25,27)
• InChI Key: ZBIFEGYDPMBUJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2=NN=C(C=C2)NCCNC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

2-(4-methoxyphenyl)-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)acetamide is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.463. The purity is usually 95%.
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Scientific Research Applications

Antimitotic Agents and Biological Activities

Studies have synthesized and evaluated derivatives of the compound, focusing on their biological activities. For example, chiral isomers of related compounds have been studied for their antimitotic properties. These studies reveal that specific isomers exhibit significant biological activity, indicating potential applications in cancer research and therapy (C. Temple & G. Rener, 1992).

Chemical Reactivity and Synthesis Approaches

Research also delves into the chemical reactivity and synthesis of related compounds, providing insights into novel synthetic pathways and the potential for creating a wide array of derivatives with varied biological activities. For instance, studies have detailed the synthesis of novel thieno[2,3-c]pyridazines and their antibacterial activity, highlighting the compound's utility as a precursor for pharmacologically active molecules (A. S. Al-Kamali et al., 2014).

Antioxidant and Coordination Complexes

Further research explores the antioxidant activities of coordination complexes constructed from pyrazole-acetamide derivatives. These studies suggest the compound's derivatives can form complexes exhibiting significant antioxidant properties, indicating potential applications in mitigating oxidative stress-related diseases (K. Chkirate et al., 2019).

Enzymatic Inhibition for Therapeutic Applications

Another area of research focuses on the inhibitory activity of synthesized derivatives against specific enzymes. For example, protein tyrosine phosphatase 1B (PTP1B) inhibitors have been synthesized and evaluated for their potential in treating diabetes, showing promising results in both in vitro and in vivo models (A. Saxena et al., 2009).